Cas no 157517-72-1 (1-Methoxypiperazine)

• Product Name: 1-Methoxypiperazine
• CAS No: 157517-72-1
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD19227381
• CID: 3163452
• PubChem ID: 22485357
• Update Time: 2025-10-28

1-Methoxypiperazine Chemical and Physical Properties

Names and Identifiers

• 1-Methoxypiperazine
• PS-16568
• 157517-72-1
• Methoxypiperazin
• PB40886
• MFCD19227381
• SY208393
• AT26084
• Piperazine, 1-methoxy-
• EN300-249856
• AKOS006379699
• SCHEMBL1639722
• 832-545-2

• MDL： MFCD19227381
• Inchi： 1S/C5H12N2O/c1-8-7-4-2-6-3-5-7/h6H,2-5H2,1H3
• InChI Key： DGUWRXBLZVOIFX-UHFFFAOYSA-N
• SMILES： O(C)N1CCNCC1

Computed Properties

• Exact Mass: 116.094963011g/mol
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 61.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-Methoxypiperazine

Chemical Profile of 1-Methoxypiperazine (CAS No. 157517-72-1)

1-Methoxypiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 157517-72-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural similarity to piperazine and its potential applications in drug development. The methoxy group at the 1-position introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structure of 1-Methoxypiperazine consists of a six-membered aromatic ring containing two nitrogen atoms, with a methoxy substituent attached to the first carbon atom. This configuration imparts both basicity and lipophilicity, characteristics that are often exploited in medicinal chemistry for optimizing pharmacokinetic profiles. The compound’s ability to act as a ligand in various biological assays has been explored in recent years, particularly in the investigation of GABA receptor modulation and other neurotransmitter systems.

In recent years, 1-Methoxypiperazine has been studied for its potential role in central nervous system (CNS) drug discovery. Its structural motif is reminiscent of several pharmacologically active agents, including certain anxiolytics and antipsychotics. Researchers have synthesized derivatives of 1-Methoxypiperazine to evaluate their binding affinity to serotonin receptors (e.g., 5-HT2A, 5-HT2C) and their efficacy in preclinical models of anxiety and depression. Preliminary findings suggest that modifications at the methoxy group and the nitrogen atoms can significantly alter the compound’s pharmacological profile, offering opportunities for tailoring specificity and potency.

One of the most intriguing aspects of 1-Methoxypiperazine is its versatility as a building block for more complex molecules. Medicinal chemists have employed this scaffold to develop libraries of compounds for high-throughput screening (HTS) campaigns. The introduction of different functional groups, such as halogens or alcohols, allows for fine-tuning of physicochemical properties like solubility and metabolic stability. Such modifications are crucial for advancing candidates into clinical development, where pharmacokinetic parameters play a pivotal role in determining therapeutic success.

The synthesis of 1-Methoxypiperazine typically involves multi-step organic reactions, starting from commercially available precursors like piperazine and methylating agents under controlled conditions. Advances in synthetic methodologies have enabled more efficient routes, reducing costs and improving yields. For instance, catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions have been employed to introduce the methoxy group with high selectivity. These innovations are essential for scaling up production while maintaining purity standards required for pharmaceutical applications.

From a computational chemistry perspective, 1-Methoxypiperazine has been subjected to molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure, helping predict binding modes and affinity scores. These computational approaches complement experimental data, allowing researchers to rationalize structure-activity relationships (SARs) more effectively. Such integrative strategies are becoming increasingly indispensable in modern drug discovery pipelines.

The pharmacological profile of 1-Methoxypiperazine extends beyond CNS applications. Emerging research suggests potential interactions with inflammatory pathways and enzyme systems relevant to metabolic disorders. By exploring these interactions, scientists aim to uncover novel therapeutic opportunities where 1-Methoxypiperazine or its derivatives could play a role in modulating disease processes. This broadens the scope of interest beyond traditional neurological indications, highlighting the compound’s multifaceted utility.

In academic settings, 1-Methoxypiperazine serves as an educational tool for teaching principles of heterocyclic chemistry and drug design. Its simple yet complex structure allows students to grasp fundamental concepts while being introduced to more advanced topics like ligand-based virtual screening. Universities and research institutions frequently incorporate derivatives of this compound into course modules, emphasizing its relevance in contemporary medicinal chemistry.

The regulatory landscape surrounding 1-Methoxypiperazine is another critical consideration for researchers and manufacturers alike. While not classified as a controlled substance or hazardous material under current guidelines, adherence to Good Manufacturing Practices (GMP) ensures consistency and safety during production. Documentation of synthesis routes, purity assessments, and stability studies are mandatory for compliance with international pharmaceutical standards such as those set by the International Council for Harmonisation (ICH).

Future directions in the study of 1-Methoxypiperazine may include exploring its role in combination therapies or investigating its potential as an intermediate for synthesizing next-generation therapeutics. The growing emphasis on precision medicine also presents opportunities for developing personalized treatments based on individual patient responses to compounds like 1-Methoxypiperazine or its analogs. Such advancements would rely on interdisciplinary collaboration between chemists, biologists, and clinicians.

In conclusion,1-Methoxypiperazine (CAS No. 157517-72-1) represents a fascinating compound with broad applications in pharmaceutical research and development. Its unique structural features offer advantages as a scaffold for designing bioactive molecules with therapeutic potential across multiple disease areas. As scientific understanding evolves through experimental investigations combined with computational modeling,1-Methoxypiperazine continues to be a valuable asset in the quest for novel treatments that meet contemporary healthcare needs.